Cas no 362488-42-4 ((3S,4R)-1-tert-Butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate)

• Product Name: (3S,4R)-1-tert-Butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate
• CAS No: 362488-42-4
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 1084112
• PubChem ID: 58582417
• Update Time: 2025-06-08

(3S,4R)-1-tert-Butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-1-tert-Butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate
• 3-Methyl 1-(2-methyl-2-propanyl) (3S,4R)-4-amino-1,3-pyrrolidined icarboxylate
• 1903173-34-1
• trans-1-tert-butyl3-methyl4-aminopyrrolidine-1,3-dicarboxylate
• 362488-42-4
• trans-1-tert-butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate
• SCHEMBL1411459

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-5-7(8(12)6-13)9(14)16-4/h7-8H,5-6,12H2,1-4H3/t7-,8-/m0/s1
• InChI Key： MOKVJORVJPSZHK-YUMQZZPRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]([C@@H](C(=O)OC)C1)N)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.9Ų

Additional information on (3S,4R)-1-tert-Butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate

(3S,4R)-1-tert-Butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate and Its Significance in Modern Chemical Biology

The compound with the CAS number 362488-42-4, specifically named as (3S,4R)-1-tert-butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its stereochemistry and functional groups, has garnered significant attention in recent years due to its potential applications in drug discovery and molecular research.

The stereochemical configuration of this compound, denoted by the (3S,4R) designation, is a critical aspect of its biological activity. The precise three-dimensional arrangement of its substituents influences how it interacts with biological targets, making it a valuable scaffold for developing novel therapeutic agents. In particular, the presence of a tert-butyl group at the 1-position and a methyl group at the 3-position contributes to the molecule's stability and reactivity, while the amine and carboxylate functionalities provide opportunities for further derivatization and binding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that (3S,4R)-1-tert-butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate exhibits promising interactions with various biological receptors, suggesting its utility in developing treatments for neurological disorders and inflammatory conditions. The compound's ability to modulate receptor activity without significant off-target effects makes it an attractive candidate for further investigation.

In addition to its potential therapeutic applications, this compound has been explored as a key intermediate in synthetic chemistry. Its well-defined stereochemistry allows for the construction of more complex molecules through controlled reactions. Researchers have leveraged its structural features to develop new synthetic pathways that could be applied to other biologically active compounds. This underscores the importance of having versatile building blocks like (3S,4R)-1-tert-butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate in the chemical biologist's arsenal.

The field of drug discovery has seen remarkable progress in recent years, largely driven by innovations in molecular design and high-throughput screening techniques. The compound CAS number 362488-42-4 exemplifies how structural diversity can be harnessed to identify novel pharmacophores. By systematically varying substituents and exploring different stereochemical configurations, researchers can uncover molecules with enhanced efficacy and reduced toxicity. This approach aligns with the broader goal of developing more personalized medicine strategies tailored to individual patient needs.

Moreover, the study of chiral molecules like (3S,4R)-1-tert-butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate has provided valuable insights into the relationship between molecular structure and biological function. Enantioselective synthesis techniques have enabled the production of enantiomerically pure forms of this compound, allowing researchers to dissect the contributions of individual stereocenters to its overall activity. Such detailed structural analysis is crucial for optimizing drug candidates and understanding their mode of action at a molecular level.

The integration of machine learning and artificial intelligence into drug discovery processes has further accelerated the development of novel compounds like this one. Predictive models can now identify promising scaffolds based on vast datasets of known bioactive molecules. By leveraging these tools, researchers can prioritize candidates for experimental validation more efficiently than ever before. This synergy between computational methods and traditional wet-lab experimentation is transforming how new drugs are discovered and developed.

Looking ahead, the potential applications of compounds such as CAS number 362488-42-4 are vast and varied. As our understanding of biological systems continues to grow, so too does our ability to design molecules that interact with them in precise ways. Whether used as a starting material for further derivatization or as a lead compound in medicinal chemistry campaigns, this molecule exemplifies the power of structural diversity in driving innovation in chemical biology.

In conclusion, (3S,4R)-1-tert-butyl 3-methyl 4-aminopyrrolidine-1,3-dicarboxylate represents a significant advancement in both synthetic chemistry and drug discovery. Its unique structural features make it a versatile tool for researchers exploring new therapeutic interventions across multiple disease areas. As scientific methodologies continue to evolve at an unprecedented pace, compounds like this one will undoubtedly play an increasingly important role in shaping the future landscape of chemical biology.